(2R)-2-[(3-nitrophenoxy)methyl]-oxirane
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(2R)-2-[(3-Nitrophenoxy)methyl]-oxirane is an epoxide derivative characterized by a chiral center at the C2 position (R-configuration) and a 3-nitrophenoxy methyl substituent. Its molecular formula is C₉H₉NO₄, with an average mass of 195.17 g/mol. The nitro group at the meta position on the phenyl ring imparts strong electron-withdrawing effects, influencing reactivity and stability. This compound is synthesized via methods such as Darzens condensation or acid-catalyzed rearrangements, as seen in related oxiranes .
Properties
Molecular Formula |
C9H9NO4 |
|---|---|
Molecular Weight |
195.17 g/mol |
IUPAC Name |
(2R)-2-[(3-nitrophenoxy)methyl]oxirane |
InChI |
InChI=1S/C9H9NO4/c11-10(12)7-2-1-3-8(4-7)13-5-9-6-14-9/h1-4,9H,5-6H2/t9-/m0/s1 |
InChI Key |
CNJLXLVVZBTEOC-VIFPVBQESA-N |
Isomeric SMILES |
C1[C@@H](O1)COC2=CC=CC(=C2)[N+](=O)[O-] |
Canonical SMILES |
C1C(O1)COC2=CC=CC(=C2)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Substituent Position and Electronic Effects
- 2-[(4-Nitrophenoxy)methyl]oxirane (Para-nitro isomer): The para-nitro isomer (C₉H₉NO₄) shares the same molecular formula but exhibits distinct electronic properties. This compound is used in epoxy resins and crosslinking agents .
- (2R)-2-[(4-Methylphenoxy)methyl]oxirane: Substituting nitro with a methyl group (C₁₀H₁₂O₂) introduces electron-donating effects, reducing ring strain and slowing epoxide ring-opening reactions. The R-configuration is retained, but the absence of nitro limits applications in high-reactivity contexts .
Halogenated Derivatives
- (2R)-2-[(5-Bromo-2,3-difluorophenoxy)methyl]oxirane: This derivative (C₉H₆BrF₂O₂) replaces nitro with bromo and fluoro substituents. Halogens introduce steric bulk and moderate electron withdrawal, making the epoxide less reactive than nitro-substituted analogs. It is studied for antimicrobial activity .
(R)-2-(3-(Trifluoromethyl)phenyl)oxirane :
The trifluoromethyl group (C₉H₇F₃O) provides strong electron withdrawal but lacks the resonance effects of nitro. This results in intermediate reactivity, useful in agrochemical synthesis .
Electron-Donating Substituents
- 2-[(3-Methylphenoxy)methyl]oxirane: The methyl group (C₁₀H₁₂O₂) enhances electron density at the phenyl ring, reducing epoxide reactivity. Applications focus on industrial polymers where slower curing is advantageous .
- (2R)-2-[(2-Methoxyphenoxy)methyl]oxirane: Methoxy substituents (C₁₀H₁₂O₃) further increase electron donation, stabilizing the epoxide. This derivative is used in controlled-release formulations .
Key Stereochemical Data :
Physicochemical and Functional Properties
Reactivity in Ring-Opening Reactions
- Nitro-Substituted Oxiranes :
The 3-nitro group increases electrophilicity, accelerating nucleophilic attack (e.g., by amines or thiols). This property is exploited in epoxy curing and drug conjugates . - Methyl/Methoxy-Substituted Oxiranes :
Electron-donating groups slow ring-opening, making these derivatives suitable for slow-setting adhesives .
Spectroscopic Characterization
- NMR Shifts: 3-Nitrophenoxy derivative: Aromatic protons near nitro groups show downfield shifts (~8.1–8.3 ppm) in ¹H NMR . 4-Methylphenoxy derivative: Methyl protons resonate at ~2.3 ppm, with aromatic protons upfield (~6.8–7.2 ppm) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
